2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine

• IUPAC Name: 2-[4-(5-ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine
• InChI: InChI=1S/C14H18N4O2S2/c1-2-12-3-4-14(21-12)22(19,20)18-9-7-17(8-10-18)13-11-15-5-6-16-13/h3-6,11H,2,7-10H2,1H3
• InChI Key: DPIKOYZFBFKNFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)C3=NC=CN=C3
• Molecular Formula: C14H18N4O2S2
• Molecular Weight: 338.5 g/mol

Description

2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a sulfonamide derivative and is also known as TASP0433864.

Mechanism of Action

The mechanism of action of 2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine is not fully understood. However, studies have shown that this compound inhibits the activity of several enzymes that are involved in cancer cell growth and proliferation. This includes the enzyme phosphoinositide 3-kinase (PI3K), which is a key regulator of cell growth and survival.
Biochemical and Physiological Effects
Studies have shown that 2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine has several biochemical and physiological effects. This includes the induction of apoptosis, which is a process of programmed cell death that occurs in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which can help prevent the spread of cancer to other parts of the body.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine in lab experiments is its potent antitumor activity. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine. One area of research is the development of new formulations that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of other diseases, such as inflammation and autoimmune disorders. Finally, preclinical and clinical trials are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine was first reported by researchers from Takeda Pharmaceutical Company Limited in 2010. The synthesis involves the reaction of 2-chloropyrazine with 4-(5-ethylthiophen-2-yl)sulfonylpiperazine in the presence of a base, such as sodium hydride, in an organic solvent, such as N,N-dimethylformamide. The reaction yields 2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine as a white solid.

Scientific Research Applications

2-[4-(5-Ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyrazine has been studied for its potential applications in the treatment of various diseases. One of the primary areas of research has been in the field of cancer. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including lung cancer, breast cancer, and prostate cancer.